Cas no 36880-45-2 (3-bromo-2-(tert-butyl)-5-methylthiophene)

• Product Name: 3-bromo-2-(tert-butyl)-5-methylthiophene
• CAS No: 36880-45-2
• MF: C₉H₁₃BrS
• MW: 233.168520689011
• MDL: MFCD31652529
• CID: 4646534
• PubChem ID: 12278341
• Update Time: 2025-08-03

3-bromo-2-(tert-butyl)-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• MFCD31652529
• 2-t-butyl-5-methyl-3-bromothiophene
• 36880-45-2
• AS-64740
• W16020
• 3-Bromo-2-(tert-butyl)-5-methylthiophene
• 3-Bromo-2-(t-butyl)-5-methylthiophene
• AKOS037645909
• 3-bromo-2-tert-butyl-5-methylthiophene
• 3-bromo-2-(tert-butyl)-5-methylthiophene

• MDL： MFCD31652529
• Inchi： 1S/C9H13BrS/c1-6-5-7(10)8(11-6)9(2,3)4/h5H,1-4H3
• InChI Key： XWGKJFMNZDKARP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(C)(C)C

Computed Properties

• Exact Mass: 231.99213g/mol
• Monoisotopic Mass: 231.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-2-(tert-butyl)-5-methylthiophene

3-Bromo-2-(tert-butyl)-5-methylthiophene (CAS No. 36880-45-2)

3-Bromo-2-(tert-butyl)-5-methylthiophene, also known by its CAS registry number CAS No. 36880-45-2, is a heterocyclic organic compound that belongs to the thiophene family. Thiophenes are five-membered aromatic compounds consisting of four carbon atoms and one sulfur atom, making them structurally similar to benzene but with unique electronic properties due to the sulfur atom's presence. The compound in question features a bromine atom at position 3, a tert-butyl group at position 2, and a methyl group at position 5, which significantly influences its chemical reactivity, stability, and potential applications.

The synthesis of 3-bromo-2-(tert-butyl)-5-methylthiophene typically involves multi-step organic reactions, often starting from simpler thiophene derivatives. Recent advancements in thiophene chemistry have focused on developing more efficient and environmentally friendly synthetic routes. For instance, researchers have explored the use of transition metal catalysts, such as palladium or copper complexes, to facilitate coupling reactions that assemble the desired substituents onto the thiophene ring. These methods not only improve yield but also enhance the precision of functional group placement, which is critical for applications in materials science and pharmacology.

Thiophenes are widely recognized for their versatile electronic properties, making them valuable in various fields such as optoelectronics, sensors, and drug discovery. The presence of electron-withdrawing groups like bromine and electron-donating groups like tert-butyl and methyl in 3-bromo-2-(tert-butyl)-5-methylthiophene creates a unique electronic environment that can be exploited for specific applications. For example, the compound's ability to undergo further functionalization makes it an attractive precursor for synthesizing more complex molecules with tailored properties.

In recent studies, 3-bromo-2-(tert-butyl)-5-methylthiophene has been investigated for its potential in organic electronics. Its extended conjugation system and ability to form stable charge transfer complexes make it a candidate for use in organic photovoltaic devices (OPVs) and light-emitting diodes (OLEDs). Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends or used as a dopant in semiconducting materials.

Beyond electronics, this compound has shown promise in medicinal chemistry. The thiophene ring is known to exhibit bioactivity due to its ability to interact with biological systems through various non-covalent interactions. Studies have explored the anti-inflammatory and antioxidant properties of derivatives of 3-bromo-2-(tert-butyl)-5-methylthiophene, suggesting potential applications in drug development.

The structural versatility of CAS No. 36880-45-2 also lends itself to applications in polymer science. By incorporating this compound into polymeric materials, researchers can tailor properties such as thermal stability, mechanical strength, and optical clarity. Recent work has focused on using this compound as a building block for constructing advanced materials with applications in aerospace and automotive industries.

In conclusion, 3-bromo-2-(tert-butyl)-5-methylthiophene (CAS No. 36880-45-2) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables it to serve as both a functional material and a versatile precursor for more complex molecules. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern science and technology.